2-Amino-4,6-dimethylnicotinic acid

• IUPAC Name: 2-amino-4,6-dimethylpyridine-3-carboxylic acid
• InChI: InChI=1S/C8H10N2O2/c1-4-3-5(2)10-7(9)6(4)8(11)12/h3H,1-2H3,(H2,9,10)(H,11,12)
• InChI Key: XITZJLJVSFQXLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C(=O)O)N)C
• Molecular Formula: C8H10N2O2
• DSSTOX Substance ID: DTXSID60967302
• Molecular Weight: 166.18 g/mol
• CAS RN: 52834-01-2

Description

Synthesis Analysis

The synthesis of derivatives similar to 2-Amino-4,6-dimethylnicotinic acid, such as 4-amino-2,6-dimethylnicotinic acid esters and amides, involves multiple steps including the reaction of 4-chloro-2,6-dimethylnicotinic acid with amines, followed by saponification and further reactions to yield the desired compounds. These processes are carefully designed to ensure the introduction of functional groups at the desired positions on the nicotinic acid ring, while maintaining the integrity of the molecule's core structure (Glozman et al., 2001).

Molecular Structure Analysis

The molecular structure of 2-Amino-4,6-dimethylnicotinic acid and its derivatives is characterized using techniques such as IR and NMR spectroscopy. These methods provide detailed information about the functional groups present in the molecule and their arrangement, confirming the successful introduction of amino and methyl groups into the nicotinic acid framework. The spectral data obtained from these analyses are crucial for verifying the molecular structure and understanding the compound's chemical behavior (Glozman et al., 2001).

Chemical Reactions and Properties

2-Amino-4,6-dimethylnicotinic acid and its derivatives participate in various chemical reactions, leading to the formation of compounds with diverse structural and functional properties. For example, the reaction of 2-amino-4,6-dimethylnicotinic acid arylamides with specific reagents can yield derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine, demonstrating the compound's versatility as a precursor in organic synthesis (Demina & Konshin, 1992).

Scientific Research Applications

• A derivative of 2-Amino-4,6-dimethylnicotinic acid, namely 2-((2-amino-4,6-dimethylpyrimidine-5yl)diazenyl)benzoic acid, was synthesized and studied. It showed no disruptive effect on pBR 322 DNA and its spectroscopic properties were found to be consistent with DFT results, suggesting potential applications in molecular biology and chemistry (Atay et al., 2018).

• Compounds like 2-arylamino-6,7-dihydro-5H-pyrindine-3-carboxylic acid amides, related to 2-Amino-4,6-dimethylnicotinic acid, have shown anticonvulsive, analgesic, and anti-inflammatory properties. This indicates potential applications in pharmaceutical research, especially in the development of new drugs (Galeeva et al., 1996).

• The presence of an amino group, as in 2-Amino-4,6-dimethylnicotinic acid, significantly enhances the selective detection of 2,4,6-trinitrophenol (TNP) in water. This highlights its utility in environmental monitoring and sensing applications (Das & Mandal, 2018).

• The molecule can be converted into 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine derivatives, suggesting potential in synthetic chemistry (Demina & Konshin, 1992).

• It has been used in the development of diagnostic indices based on amino acid concentrations, which could be beneficial in clinical diagnostics (Noguchi et al., 2006).